Cas no 2385516-33-4 ((4-Chloro-2-iodo-6-methylphenyl)methanol)

• Product Name: (4-Chloro-2-iodo-6-methylphenyl)methanol
• CAS No: 2385516-33-4
• MF: C₈H₈ClIO
• MW: 282.505993843079
• CID: 5520904
• PubChem ID: 146445151
• Update Time: 2026-03-10

(4-Chloro-2-iodo-6-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2-iodo-6-methylphenyl)methanol
• 2385516-33-4
• G74083
• (4-Chloro-2-iodo-6-methyl-phenyl)-methanol
• DB-153748
• 4-Chloro-2-iodo-6-methylbenzenemethanol
• SCHEMBL21803388

• Inchi： 1S/C8H8ClIO/c1-5-2-6(9)3-8(10)7(5)4-11/h2-3,11H,4H2,1H3
• InChI Key： VCRNAMJEEYPIHC-UHFFFAOYSA-N
• SMILES： C(C1C(=CC(Cl)=CC=1C)I)O

Computed Properties

• Exact Mass: 281.93084g/mol
• Monoisotopic Mass: 281.93084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (4-Chloro-2-iodo-6-methylphenyl)methanol

Introduction to (4-Chloro-2-iodo-6-methylphenyl)methanol

The compound (4-Chloro-2-iodo-6-methylphenyl)methanol with CAS No. 2385516-33-4 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a phenol ring substituted with chlorine, iodine, and methyl groups, along with a hydroxymethyl group attached to the aromatic ring. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of (4-Chloro-2-iodo-6-methylphenyl)methanol in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The iodine substituent in the molecule has been shown to enhance its reactivity in certain biochemical pathways, making it a promising candidate for further investigation in medicinal chemistry.

In addition to its pharmacological applications, (4-Chloro-2-iodo-6-methylphenyl)methanol has also found utility in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Recent advancements in nanotechnology have leveraged this compound as a building block for constructing advanced materials with tailored electronic properties.

The synthesis of (4-Chloro-2-iodo-6-methylphenyl)methanol involves a multi-step process that typically begins with the bromination of an aromatic ring followed by substitution reactions to introduce the desired substituents. The precise control of reaction conditions is crucial to ensure high yields and purity of the final product. Recent optimizations in synthetic protocols have significantly improved the efficiency of this process, making it more accessible for large-scale production.

From an analytical standpoint, (4-Chloro-2-iodo-6-methylphenyl)methanol exhibits distinct spectroscopic characteristics that are valuable for structural elucidation. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These analytical methods have also been instrumental in studying the compound's interactions with other molecules, providing insights into its potential applications.

Looking ahead, the versatility of (4-Chloro-2-iodo-6-methylphenyl)methanol positions it as a key player in diverse scientific domains. Its role as a versatile building block in organic synthesis continues to be explored, with ongoing research focusing on its application in developing novel therapeutic agents and advanced materials. As our understanding of this compound deepens, its significance in both academic and industrial settings is expected to grow further.